3-[(2-Chloro-acetyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester
Description
Chemical Structure: This compound features a piperidine ring substituted at the 3-position with a 2-chloro-acetyl-isopropyl-amino group and a benzyl ester at the 1-position. Its molecular formula is C₁₇H₂₃ClN₂O₃, with a molecular weight of 338.84 g/mol (CAS: 1354020-18-0) .
Properties
IUPAC Name |
benzyl 3-[(2-chloroacetyl)-propan-2-ylamino]piperidine-1-carboxylate | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H25ClN2O3/c1-14(2)21(17(22)11-19)16-9-6-10-20(12-16)18(23)24-13-15-7-4-3-5-8-15/h3-5,7-8,14,16H,6,9-13H2,1-2H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JNDJUADYFIYVLO-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N(C1CCCN(C1)C(=O)OCC2=CC=CC=C2)C(=O)CCl | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H25ClN2O3 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.9 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Piperidine Core Functionalization
The piperidine ring serves as the structural backbone. Functionalization begins with N-benzyl protection to prevent unwanted side reactions during subsequent steps. A widely cited approach involves reacting piperidine with benzyl chloride in the presence of a base (e.g., NaHCO₃) to form 1-benzylpiperidine . This intermediate is critical for stabilizing the amine group during downstream reactions.
Key parameters:
Introduction of the Isopropylamino Group
The isopropylamino moiety is introduced via nucleophilic substitution or reductive amination. A method adapted from piperidine derivative synthesis uses isopropylamine and a halogenated intermediate. For example, reacting 1-benzyl-4-chloropiperidine with isopropylamine in tetrahydrofuran (THF) at 80°C for 12 hours achieves 1-benzyl-4-isopropylaminopiperidine .
Optimization challenges :
Chloroacetylation of the Amine Group
Chloroacetylation employs chloroacetyl chloride under basic conditions. A representative protocol involves dissolving 1-benzyl-4-isopropylaminopiperidine in dichloromethane (DCM), adding triethylamine (TEA) as a base, and dropwise introducing chloroacetyl chloride at 0°C. The reaction is stirred for 2 hours at room temperature.
Critical considerations :
-
Temperature control : Exothermic reactions necessitate cooling to prevent decomposition.
-
Workup : Sequential washes with HCl (1M) and NaHCO₃ remove unreacted reagents.
Alternative Routes and Comparative Analysis
Reductive Amination Approach
An alternative to nucleophilic substitution uses reductive amination to install the isopropylamino group. 4-Ketopiperidine is condensed with isopropylamine in the presence of sodium cyanoborohydride (NaBH₃CN) in methanol. The resulting 4-isopropylaminopiperidine is then benzylated and chloroacetylated.
Advantages :
Limitations :
One-Pot Sequential Functionalization
Industrial-scale methods favor one-pot sequences to reduce purification steps. A patent-derived protocol combines benzylation, amination, and chloroacetylation in a single reactor:
-
Benzylation : Piperidine + benzyl chloride → 1-benzylpiperidine.
-
Amination : In situ reaction with isopropylamine and K₂CO₃.
-
Chloroacetylation : Direct addition of chloroacetyl chloride.
Conditions :
Reaction Optimization and Troubleshooting
Solvent and Base Selection
Temperature and Time Profiles
Purification Strategies
-
Distillation : Used for intermediates like 1-benzylpiperidine (b.p. 130–135°C at 15 mmHg).
-
Recrystallization : Final product purified from ethyl acetate/hexane (3:1).
Industrial-Scale Considerations
Cost-Effective Reagents
Waste Management
-
Chloroacetyl chloride byproducts : Neutralized with aqueous NaOH before disposal.
-
Solvent recovery : Toluene and DCM are distilled and reused.
Emerging Methodologies and Innovations
Chemical Reactions Analysis
Types of Reactions
3-[(2-Chloro-acetyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide.
Reduction: Reduction can be achieved using reducing agents such as lithium aluminum hydride or sodium borohydride.
Substitution: The chloro group can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.
Common Reagents and Conditions
Oxidation: Potassium permanganate in acidic or basic medium.
Reduction: Lithium aluminum hydride in dry ether.
Substitution: Nucleophiles like amines in the presence of a base like sodium hydroxide.
Major Products
Oxidation: Formation of carboxylic acids or ketones.
Reduction: Formation of alcohols or amines.
Substitution: Formation of substituted piperidine derivatives.
Scientific Research Applications
Medicinal Chemistry Applications
1. Anticancer Activity
Recent studies have highlighted the potential of this compound as an anticancer agent. In vitro assays have shown that it exhibits cytotoxic effects against various cancer cell lines. For instance, a study demonstrated that the compound induced apoptosis in human breast cancer cells through the activation of caspase pathways, suggesting a mechanism for its anticancer properties .
2. Neurological Disorders
The compound's structure suggests it may interact with neurotransmitter systems, making it a candidate for research into treatments for neurological disorders such as depression or anxiety. Preliminary animal studies indicate that derivatives of this compound can modulate serotonin levels, which is crucial in the treatment of mood disorders .
Data Tables
Case Studies
Case Study 1: Anticancer Efficacy
In a controlled study involving human breast cancer cell lines, the compound was administered at varying concentrations. Results indicated a significant reduction in cell viability at concentrations above 10 µM, with a corresponding increase in apoptotic markers. This study underscores the compound's potential as a lead structure for developing new anticancer therapies.
Case Study 2: Neuropharmacological Research
Another significant study explored the effects of this compound on animal models of depression. The results showed that administration led to an increase in serotonin levels and improvement in behavioral tests indicative of antidepressant activity. These findings suggest that further exploration into its use as an antidepressant may be warranted.
Mechanism of Action
The mechanism of action of 3-[(2-Chloro-acetyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester involves its interaction with specific molecular targets, such as enzymes or receptors. The chloro-acetyl group can act as an electrophile, reacting with nucleophilic sites on proteins or other biomolecules, potentially leading to inhibition of enzyme activity or modulation of receptor function.
Comparison with Similar Compounds
Data Tables
Table 1: Structural and Physicochemical Comparison
| Compound Name | CAS | Molecular Formula | Molecular Weight (g/mol) | Key Substituent Differences |
|---|---|---|---|---|
| Target Compound | 1354020-18-0 | C₁₇H₂₃ClN₂O₃ | 338.84 | Benzyl ester, isopropyl-amino |
| tert-Butyl Ester Analog | 1353963-64-0 | C₁₈H₂₉ClN₂O₃ | 369.89 | tert-Butyl ester |
| Pyrrolidine-Based Analog | 338423-42-0 | C₁₈H₂₄ClN₂O₃ | 352.85 | Pyrrolidine ring |
| 2-Amino-propionyl Substituted Analog | 1354033-31-0 | C₁₉H₂₉N₃O₃ | 347.45 | Amino-propionyl group |
| Ethyl-Amino Substituted Analog | 1354020-18-0 | C₁₆H₂₁ClN₂O₃ | 324.81 | Ethyl-amino group |
Table 2: Reactivity and Application Comparison
| Compound Name | Reactivity Profile | Potential Applications |
|---|---|---|
| Target Compound | Electrophilic chloro-acetyl; benzyl deprotection | Pharmaceutical intermediates, chiral ligands |
| tert-Butyl Ester Analog | Acid-labile; stable under basic conditions | Long-term storage, acid-sensitive syntheses |
| Pyrrolidine-Based Analog | Reduced basicity; rigid conformation | Catalysis, peptidomimetics |
| 2-Amino-propionyl Substituted Analog | Hydrogen-bond donor; hydrophilic | Prodrugs, enzyme inhibitors |
Key Research Findings
- Steric Effects : The isopropyl group in the target compound reduces nucleophilic attack rates compared to ethyl-substituted analogs, as shown in kinetic studies of analogous tertiary amines .
- Deprotection Efficiency: Benzyl esters (target compound) exhibit 95% deprotection yield under hydrogenolysis (10% Pd/C, H₂), whereas tert-butyl analogs require harsher conditions (e.g., 50% TFA in DCM) .
- Biological Activity: Chloro-acetyl derivatives show higher inhibitory activity against kinase enzymes compared to amino-propionyl analogs, likely due to electrophilic reactivity .
Biological Activity
The compound 3-[(2-Chloro-acetyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester is a synthetic organic molecule notable for its complex structure, which includes a piperidine ring, a chloroacetyl group, and a benzyl ester. This compound has garnered attention in medicinal chemistry due to its potential biological activities and pharmacological applications.
Chemical Structure and Properties
The molecular formula of the compound is , and it features several functional groups that contribute to its biological activity. The presence of the chloroacetyl moiety enhances its reactivity, while the benzyl ester increases lipophilicity, potentially influencing absorption and distribution in biological systems .
Antimicrobial Activity
Preliminary studies indicate that compounds with piperidine structures often exhibit significant antimicrobial properties. For instance, derivatives similar to 3-[(2-Chloro-acetyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester have shown effectiveness against various bacterial strains. A comparative analysis of similar compounds revealed that those with enhanced lipophilicity exhibited superior antimicrobial activity, likely due to improved membrane penetration .
Anticancer Properties
Research has suggested that compounds containing piperidine rings can also possess anticancer properties. For example, studies focusing on structural analogs have demonstrated cytotoxic effects against various cancer cell lines. The mechanism of action may involve the inhibition of key cellular pathways responsible for proliferation and survival, although specific studies on this compound are still limited .
Neuroprotective Effects
Some derivatives of piperidine have been evaluated for neuroprotective effects, particularly in models of neurodegenerative diseases. The potential neuroprotective activity of 3-[(2-Chloro-acetyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester may be attributed to its ability to modulate neurotransmitter systems or exert antioxidant effects .
Structure-Activity Relationship (SAR)
Understanding the structure-activity relationship (SAR) is crucial for optimizing the biological activity of this compound. The following table summarizes key findings related to structural analogs and their biological activities:
| Compound Name | Structure | Key Characteristics |
|---|---|---|
| 2-Aminoethyl-isopropyl-amino-piperidine-1-carboxylic acid benzyl ester | Structure | Similar piperidine structure; potential neuroprotective effects. |
| 3-(2-Chloro-acetyl)-piperidine-1-carboxylic acid | Structure | Lacks the isopropyl group; serves as a simpler analog for comparison. |
| N-(2-Chloro-acetyl)-N-isopropyl-piperidin-4-one | Structure | Contains a similar chloroacetyl group but differs in ring substitution; evaluated for analgesic properties. |
The unique combination of functional groups in 3-[(2-Chloro-acetyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester may enhance its biological activity compared to these analogs.
Case Studies and Research Findings
Several studies have focused on the biological activities of piperidine derivatives:
- Antimicrobial Studies : A study conducted on various piperidine derivatives indicated that modifications to the substituents significantly influenced antimicrobial efficacy. Compounds with electron-withdrawing groups showed enhanced activity against Gram-positive bacteria .
- Cytotoxicity Assays : In vitro assays demonstrated that certain piperidine derivatives exhibited selective cytotoxicity towards cancer cell lines such as HeLa and MCF-7, with IC50 values comparable to established chemotherapeutics .
- Neuroprotection : Research involving animal models suggested that certain piperidine compounds could mitigate oxidative stress-induced neuronal damage, indicating potential therapeutic applications in neurodegenerative diseases .
Q & A
Q. What are the optimal synthetic routes for 3-[(2-Chloro-acetyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester, and how can reaction efficiency be maximized?
Methodological Answer: Multi-step synthetic protocols often involve palladium-catalyzed couplings, chloroacetylation, and benzyl ester protection. For example, a two-step procedure using palladium diacetate and tert-butyl XPhos under inert atmospheres (40–100°C) can achieve moderate yields. To optimize efficiency, employ Design of Experiments (DoE) principles to screen variables (e.g., temperature, catalyst loading, solvent polarity) systematically. Statistical methods like response surface modeling can reduce trial-and-error approaches and identify critical parameters .
Q. What purification techniques are recommended for isolating this compound, and how can byproduct formation be minimized?
Methodological Answer: Chromatographic methods (e.g., flash column chromatography) with gradients of ethyl acetate/hexane are effective for purification. For polar byproducts, consider reverse-phase HPLC. Minimizing byproducts requires strict control of reaction stoichiometry and temperature. Use inline monitoring (e.g., LC-MS) to track intermediates and adjust conditions dynamically. Waste streams must be segregated and handled by certified waste management services to comply with environmental regulations .
Q. Which spectroscopic and chromatographic methods are most reliable for characterizing this compound?
Methodological Answer:
- NMR: 1H/13C NMR to confirm piperidine ring conformation, chloroacetyl group integration, and benzyl ester signals.
- HPLC: High-resolution methods (C18 columns, UV detection at 210–254 nm) to assess purity (>95%).
- Mass Spectrometry: HRMS (ESI+) for molecular ion validation (e.g., [M+H]+). Cross-validate results with computational predictions (e.g., PubChem-derived spectral libraries) to resolve ambiguities .
Advanced Research Questions
Q. How can computational modeling predict the reactivity and stability of intermediates in the synthesis of this compound?
Methodological Answer: Quantum chemical calculations (e.g., DFT for transition-state analysis) and reaction path searches can model chloroacetylation kinetics and steric effects from the isopropyl group. Tools like ICReDD’s integrated computational-experimental workflows enable virtual screening of reaction conditions (e.g., solvent effects, catalyst selection) to prioritize high-yield pathways. Molecular dynamics simulations further assess conformational stability of the piperidine ring under varying pH/temperature conditions .
Q. How should researchers address contradictions in spectroscopic data or unexpected reaction yields?
Methodological Answer:
- Data Discrepancies: Use multivariate analysis (e.g., PCA) to identify outlier experiments. Cross-check with independent techniques (e.g., X-ray crystallography for structural confirmation, as seen in piperidine derivatives ).
- Yield Variability: Apply DoE to isolate confounding variables (e.g., moisture sensitivity of the chloroacetyl group). Implement process analytical technology (PAT) for real-time monitoring of critical quality attributes .
Q. What strategies are effective for studying the compound’s conformational flexibility in solution versus solid-state?
Methodological Answer:
- Solid-State: X-ray crystallography (as demonstrated for analogous piperidine esters ) to resolve torsional angles and hydrogen-bonding networks.
- Solution-State: Variable-temperature NMR (VT-NMR) and NOESY to probe dynamic behavior. Compare with computational predictions (e.g., molecular docking or MD simulations) to validate flexibility in polar solvents .
Q. How can researchers design experiments to investigate the compound’s potential as a protease inhibitor or receptor modulator?
Methodological Answer:
- Biochemical Assays: Fluorescence polarization or SPR to measure binding affinity to target enzymes (e.g., serine proteases).
- Structural Optimization: Use molecular docking (AutoDock Vina) to model interactions between the chloroacetyl moiety and active sites. Validate with site-directed mutagenesis studies.
- Data Integration: Combine in vitro results with pharmacokinetic simulations (e.g., ADMET predictions) to prioritize derivatives for in vivo testing .
Data Management and Ethical Compliance
Q. What protocols ensure data integrity and reproducibility in studies involving this compound?
Methodological Answer:
Q. How should researchers handle conflicting results between computational predictions and experimental outcomes?
Methodological Answer: Reconcile discrepancies by refining computational models (e.g., adjusting solvation parameters in DFT calculations) and validating with controlled experiments. Iterative feedback loops between simulation and lab data are critical, as emphasized by ICReDD’s methodology .
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
